N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]butanamide

• IUPAC Name: N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]butanamide
• InChI: InChI=1S/C17H15FN2O2/c1-2-3-16(21)19-13-8-9-15-14(10-13)20-17(22-15)11-4-6-12(18)7-5-11/h4-10H,2-3H2,1H3,(H,19,21)
• InChI Key: BQFONSWTDZVGDI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C17H15FN2O2
• Molecular Weight: 298.31 g/mol

Description

N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]butanamide, also known as Fluo-AM1, is a fluorescent probe that has been widely used in scientific research due to its unique properties. This compound has been synthesized using various methods, and its mechanism of action has been extensively studied.

Mechanism of Action

N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]butanamide works by binding to calcium ions in cells, causing a conformational change that results in an increase in fluorescence intensity. This change in fluorescence can be detected using fluorescence microscopy or spectroscopy, allowing researchers to visualize and quantify changes in intracellular calcium levels.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on cellular function and viability, making it a safe and reliable tool for studying calcium signaling in cells. However, high concentrations of this compound can lead to photobleaching and phototoxicity, which can affect the accuracy of experimental results.

Advantages and Limitations for Lab Experiments

The main advantage of N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]butanamide is its high sensitivity and selectivity for calcium ions, which allows for accurate and precise measurements of intracellular calcium levels. However, the use of this compound is limited by its photobleaching and phototoxicity at high concentrations, as well as its inability to penetrate the blood-brain barrier.

Future Directions

There are several future directions for the use of N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]butanamide in scientific research. One area of focus is the development of new fluorescent probes with improved properties, such as increased sensitivity and decreased photobleaching. Another area of focus is the application of this compound in the study of calcium signaling in disease states, such as Alzheimer's disease and cancer. Additionally, the use of this compound in combination with other imaging techniques, such as electron microscopy and super-resolution microscopy, could provide new insights into the function of calcium signaling in cells.

Synthesis Methods

N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]butanamide can be synthesized using various methods, including the Suzuki-Miyaura coupling reaction, the Buchwald-Hartwig coupling reaction, and the Heck reaction. The most commonly used method is the Suzuki-Miyaura coupling reaction, which involves the reaction of 4-fluorophenylboronic acid and 5-bromo-2-aminobenzoic acid with butanoyl chloride in the presence of a palladium catalyst. This method produces this compound with high yield and purity.

Scientific Research Applications

N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]butanamide has been widely used in scientific research as a fluorescent probe for imaging intracellular calcium ions. This compound has been shown to have high sensitivity and selectivity for calcium ions, making it an ideal tool for studying calcium signaling in cells. This compound has also been used to study the function of ion channels and receptors in various cell types, including neurons, muscle cells, and immune cells.